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Compound of Interest

Compound Name:
tert-butyl N-(4-

ethoxybutyl)carbamate

CAS No.: 1101136-17-7

Cat. No.: B1521234 Get Quote

Executive Summary
In synthetic organic chemistry and drug development, Boc-protected ethoxybutylamine (tert-

butyl (4-ethoxybutyl)carbamate) serves as a critical linker and intermediate. Its structural

integrity is defined by the acid-labile tert-butoxycarbonyl (Boc) group and the ether linkage.

Precise characterization via Mass Spectrometry (MS) is essential for Quality Control (QC) and

structural validation.

This guide provides an in-depth technical analysis of the fragmentation mechanisms of Boc-

ethoxybutylamine under Electrospray Ionization (ESI) and Electron Impact (EI). It compares

these patterns against alternative protecting groups and the free amine, offering a robust

framework for spectral interpretation.

Structural Analysis & Physicochemical Properties[1]
Before interpreting the spectrum, we must establish the molecular baseline.

IUPAC Name:tert-butyl (4-ethoxybutyl)carbamate

Molecular Formula: C₁₁H₂₃NO₃
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Exact Mass (Monoisotopic): 217.1678 Da

Molecular Weight: 217.31 g/mol

Key Functional Motifs:

Boc Group: Labile carbamate; prone to neutral loss of isobutene and CO₂.

Ether Linkage: Stable under mild conditions but susceptible to

-cleavage in hard ionization (EI).

Alkyl Chain: C4 spacer; provides flexibility but minimal fragmentation diagnostic value

relative to the functional ends.

Experimental Protocols
To replicate the fragmentation patterns described below, the following standardized protocols

are recommended. These protocols ensure reproducibility and minimize in-source

fragmentation artifacts.

Protocol A: LC-MS/MS (ESI - Soft Ionization)
Instrument: Q-TOF or Orbitrap (High Resolution).

Solvent System: 50:50 Acetonitrile:Water + 0.1% Formic Acid.

Ionization Mode: Positive Electrospray (+ESI).[1]

Flow Rate: 0.3 mL/min (Direct Infusion or LC).

Source Parameters:

Capillary Voltage: 3.5 kV

Cone Voltage: 20 V (Keep low to preserve [M+H]⁺)

Source Temp: 120°C

Desolvation Temp: 350°C
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Collision Energy (CID): Stepped 15-35 eV.

Protocol B: GC-MS (EI - Hard Ionization)
Instrument: Single Quadrupole GC-MS.

Inlet Temp: 250°C.

Column: DB-5ms or equivalent (30m x 0.25mm).

Carrier Gas: Helium (1.0 mL/min).

Ion Source: Electron Impact (70 eV).[2]

Source Temp: 230°C.

Mechanistic Fragmentation Analysis
3.1 Electrospray Ionization (ESI) Pathway
In ESI, the molecule forms a stable protonated molecular ion

. Fragmentation is driven by the instability of the protonated carbamate.

Primary Pathway (The "Boc Collapse"):

Protonation: Occurs at the carbamate carbonyl oxygen or nitrogen, forming

.

Loss of Isobutene: A neutral loss of 56 Da (

) generates a protonated carbamic acid intermediate (

162).

Loss of CO₂: The unstable carbamic acid rapidly loses CO₂ (44 Da) to yield the protonated

primary amine (

118).
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Combined Loss: Often, these two steps occur almost simultaneously in the collision cell,

resulting in a direct transition from

218

118 (Loss of 100 Da).

Secondary Pathway (Ether Cleavage): At higher collision energies, the ethoxy tail may

fragment, typically via inductive cleavage or loss of ethanol (

, 46 Da), though this is less favorable than the Boc collapse.

Visualization of ESI Pathway:

[M+H]+ 
 m/z 218.17 

 (Protonated Parent)

Carbamic Acid Interm. 
 m/z 162.11 
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Protonated Amine 
 m/z 118.12 

 [M+H - 100 Da]

Direct Loss (-100 Da)

- CO2 (44 Da)

Ethoxy Fragment 
 m/z 72.08 

 (Secondary)

- EtOH (46 Da)

Click to download full resolution via product page

Figure 1: ESI-MS/MS fragmentation pathway of Boc-ethoxybutylamine showing the

characteristic loss of the Boc protecting group.
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3.2 Electron Impact (EI) Pathway
EI is a "hard" ionization technique (70 eV), imparting significant internal energy. The molecular

ion (

) is often weak or absent.[3][4]

Key Diagnostic Ions:

57 (Base Peak): The tert-butyl cation (

). This is the hallmark of Boc groups in EI.

59:

-cleavage adjacent to the ether oxygen (

is unlikely; usually

generates

via cleavage of the C-C bond).

Mechanism:[5]

(

59).

30: Primary amine fragment (

), observed if the Boc group is completely stripped and the amine chain fragments.

Comparative Analysis: Performance vs. Alternatives
To validate the identity of Boc-ethoxybutylamine, one must distinguish it from potential

contaminants or analogues.

Table 1: Comparative Fragmentation Matrix
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Feature
Boc-

Ethoxybutylamine

Free Amine

(Ethoxybutylamine)

Cbz-

Ethoxybutylamine

Molecular Weight 217.31 117.19 251.32

Parent Ion (ESI) 218 118 252

Primary Neutral Loss

-56 Da

(Isobutene)-100 Da

(Boc)

None (Stable)
-91 Da (Benzyl

radical/cation)

Diagnostic Fragment 57 (EI - t-Butyl) 30 (EI - Amine) 91 (Tropylium ion)

Stability
Labile (Acid/Heat

sensitive)
Stable Moderate Stability

Distinguishing Factors:

Vs. Free Amine: The presence of the

218 parent and the transition to

118 confirms the Boc protection. If only

118 is seen in the parent scan, the sample has deprotected (likely due to acidic solvent or in-
source fragmentation).

Vs. Cbz-Protected: Cbz (Benzyloxycarbonyl) does not lose 56 or 100 Da. Instead, it typically

shows a dominant

91 peak (tropylium ion) in both ESI (if fragmentation is induced) and EI.

Troubleshooting & Self-Validation (Trustworthiness)
When analyzing your data, use these checkpoints to validate your results:

The "In-Source" Trap:

Observation: You see
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118 in the MS1 scan (no collision energy).

Cause: Cone voltage is too high (>30V), causing premature Boc loss.

Fix: Lower cone voltage to 10-15V. If

218 appears, the sample is intact.

The Sodium Adduct:

Observation: A strong peak at

240.

Explanation: This is

. Boc groups love sodium.

Action: fragmentation of

is difficult and yields different patterns. Re-run with traces of formic acid to promote

.

Ether Verification:

To confirm the ethoxy tail (and not, say, a propoxy isomer), look for the loss of 46 Da

(EtOH) in MS/MS at high collision energy (35+ eV).
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1521234?utm_src=pdf-custom-synthesis
https://pdf.benchchem.com/116/Application_Notes_Protocols_for_the_Characterization_of_tert_Butyl_4_hydroxybutan_2_yl_carbamate.pdf
https://www.caymanchem.com/product/41652/n-boc-4-piperidone
https://cbc.arizona.edu/education/mass-spectrometry-tutorial/mass-spectrometry-examples
https://cbc.arizona.edu/education/mass-spectrometry-tutorial/mass-spectrometry-examples
https://chemistry.miamioh.edu/gung/CHM526/pdfs/Mass-fragmentation.pdf
https://www.osti.gov/servlets/purl/1538361
https://thiele.ruc.dk/kemikurser/2DNMR/Lecture%20notes%20in%20EI-MS%202015.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C79099073&Mask=200
https://www.benchchem.com/product/b1521234#mass-spectrometry-fragmentation-of-boc-protected-ethoxybutylamine
https://www.benchchem.com/product/b1521234#mass-spectrometry-fragmentation-of-boc-protected-ethoxybutylamine
https://www.benchchem.com/product/b1521234#mass-spectrometry-fragmentation-of-boc-protected-ethoxybutylamine
https://www.benchchem.com/product/b1521234#mass-spectrometry-fragmentation-of-boc-protected-ethoxybutylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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